Cas no 127854-46-0 (1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI))

• Product Name: 1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI)
• CAS No: 127854-46-0
• MF: C₆H₈O₈S
• MW: 240.187921524048
• CID: 103080
• PubChem ID: 20055622
• Update Time: 2025-04-18

1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI)
• dimethyl (4S,5S)-2,2-dioxo-1,3,2-dioxathiolane-4,5-dicarboxylate
• DIMETHYL D-TARTRATE CYCL-SULFATE
• (+)-DIMETHYL 2,3-O-SULFONYL-D-TARTRATE
• DIMETHYL (4S,5S)-1,3,2-DIOXATHIOLANE-4,5 -DICARBO.2,2-DIOXIDE
• (4S,5S)-DIMETHYL-1,3,2-DIOXOTHIOLANE-4,5-DICARBOXYLATE-2,2-DIOXIDE
• DIMETHYL (4S,5S)-1,3,2-DIOXATHIOLANE-4,5-DICARBOXYLATE 2,2-DIOXIDE
• (+)-Dimethyl 2,3-O-sulfonyl-D-tartrate, Dimethyl D-tartrate cycl-sulfate
• DTXSID90601969
• J-005549
• Dimethyl (4S,5S)-2,2-dioxo-1,3,2lambda~6~-dioxathiolane-4,5-dicarboxylate
• 127854-46-0

• Inchi： 1S/C6H8O8S/c1-11-5(7)3-4(6(8)12-2)14-15(9,10)13-3/h3-4H,1-2H3/t3-,4-/m0/s1
• InChI Key： YZPCWPMIVKWDOZ-IMJSIDKUSA-N
• SMILES： S1(=O)(=O)O[C@H](C(=O)OC)[C@@H](C(=O)OC)O1

Computed Properties

• Exact Mass: 239.99394
• Monoisotopic Mass: 239.99398838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.573
• Melting Point: 68-71 °C
• Boiling Point: 367.4°Cat760mmHg
• Flash Point: 176°C
• Refractive Index: 1.485
• PSA: 105.2

1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI) Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3-9
• Storage Condition：2-8°C